2-Amino-N-(1,1-dimethylethyl)benzenemethanesulfonamide

• Molecular Formula: C11H18N2O2S
• Molecular Weight: 242.34 g/mol
• IUPAC Name: 1-(2-aminophenyl)-N-tert-butylmethanesulfonamide
• InChI: InChI=1S/C11H18N2O2S/c1-11(2,3)13-16(14,15)8-9-6-4-5-7-10(9)12/h4-7,13H,8,12H2,1-3H3
• InChI Key: CZONTEDCRIYGFE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NS(=O)(=O)CC1=CC=CC=C1N

Description

2-Amino-N-(1,1-dimethylethyl)benzenemethanesulfonamide is a useful research compound. Its molecular formula is C11H18N2O2S and its molecular weight is 242.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 12 g (0.044 mol) of N-(1,1-dimethylethyl)-2-nitrobenzenemethanesulfonamide and 1 g of 10% palladium on carbon in 175 mL ethanol was reduced by shaking in a hydrogen atmosphere at 50 psi for 30 minutes. The catalyst was removed by filtration through a pad of diatomaceous earth with ethanol rinsing. The filtrate was then evaporated under reduced pressure and the residue crystallized from n-butyl chloride and hexanes to afford 10.1 g of the title compound, m.p. 115°-117° C.